![molecular formula C10H15N B089568 4-Butylaniline CAS No. 104-13-2](/img/structure/B89568.png)
4-Butylaniline
Overview
Description
4-Butylaniline, also known as p-butylaniline, is an organic compound with the molecular formula C6H13N. It is a colorless liquid with a strong, unpleasant odor. This compound is a derivative of aniline and is used in a wide range of applications, including as a chemical intermediate, a fuel additive, and a pharmaceutical ingredient.
Scientific Research Applications
Mutagenicity and Toxicology : 4-Butylaniline has been studied for its mutagenic potential. In vivo micronucleus tests on mice showed that this compound induced genetic effects in bone marrow cells, suggesting its mutagenic capabilities (Kim, Shin, Kim, & Rim, 2019). Another study using the Ames reverse mutation assay confirmed its mutagenic and potentially carcinogenic properties (Rim & Kim, 2017).
Material Science : this compound has been observed to contribute to the formation of liquid crystalline phases. In particular, it forms nematic phases at room temperature, and its behavior under magnetic fields and temperature changes has been studied (Pépy, Fouret, More, & Rosta, 1989). Moreover, its cardiotonic effects were investigated in isolated cardiac tissue preparations (Castiella et al., 1995).
Environmental Applications : A study on the preparation of this compound-bonded attapulgite highlighted its potential for pre-concentration of bisphenol A in trace quantities, showing high affinity and effective adsorption capabilities (Chu, Cai, & Shao, 2015).
Chemical Synthesis and Recovery : Research on this compound-impregnated resins demonstrated their effectiveness in adsorbing Rh(III) from solutions, suggesting applications in metal recovery processes (Matsumoto et al., 2020).
Pharmaceutical Research : The synthesis of 2-amino-5-tert-butylpyridine, which has better drug-like properties compared to 4-tert-butylaniline, indicates the relevance of this compound derivatives in drug discovery (Thomson, Reilly, & Sandham, 2011).
Mechanism of Action
Target of Action
4-Butylaniline is a mammalian retinoid cycle inhibitor . It primarily targets the retinoid cycle , a crucial biochemical pathway in the visual system . The retinoid cycle is responsible for the regeneration of visual pigments, which are essential for vision.
Mode of Action
This compound interacts with its targets by reversibly suppressing the recovery of the outward R(2) component of the Early Receptor Current (ERC) from Vitamin A and 11-cis-retinal-loaded cells . This interaction leads to the inhibition of the retinoid cycle, affecting the regeneration of visual pigments.
Biochemical Pathways
The primary biochemical pathway affected by this compound is the retinoid cycle . This cycle involves the conversion of all-trans-retinol to 11-cis-retinal, which is a key component of visual pigments. By inhibiting this cycle, this compound affects the regeneration of these pigments, potentially impacting vision.
Pharmacokinetics
Given its molecular weight of 14923 , it can be inferred that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed
Result of Action
The primary result of this compound’s action is the inhibition of the retinoid cycle . This leads to a decrease in the regeneration of visual pigments, which could potentially impact vision.
Safety and Hazards
4-Butylaniline is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is toxic if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may cause respiratory irritation and is harmful to aquatic life with long-lasting effects .
Relevant Papers
- “Preparation of 4‐butylaniline‐bonded silica gel for the solid‐phase extraction of flavone glycosides” - This paper discusses the use of this compound in the extraction of flavone glycosides .
- “Mutagenicities of this compound and N-butylaniline determined by a modified Ames test” - This paper discusses the potential health hazards posed to workers by this compound .
Biochemical Analysis
Biochemical Properties
4-Butylaniline plays a significant role in biochemical reactions. It acts as a mammalian retinoid cycle inhibitor, reversibly suppressing the recovery of the outward R(2) component of the early receptor current (ERC) from Vitamin A and 11-cis-retinal-loaded cells . This interaction suggests that this compound may have a profound effect on visual processes, given the crucial role of retinoids in vision.
Cellular Effects
The effects of this compound on cells are primarily related to its role as a retinoid cycle inhibitor. By suppressing the recovery of the ERC, this compound can influence cell signaling pathways related to vision, potentially affecting gene expression and cellular metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects by binding to specific biomolecules involved in the retinoid cycle. This binding interaction leads to the reversible suppression of the ERC, which can influence gene expression and enzyme activity related to visual processes .
Metabolic Pathways
This compound is involved in the retinoid cycle, a crucial metabolic pathway in vision. It interacts with enzymes and cofactors within this pathway, potentially affecting metabolic flux or metabolite levels .
properties
IUPAC Name |
4-butylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N/c1-2-3-4-9-5-7-10(11)8-6-9/h5-8H,2-4,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGIQUQKNJJTLSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8021856 | |
Record name | 4-Butylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8021856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
104-13-2 | |
Record name | 4-Butylaniline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=104-13-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenamine, 4-butyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000104132 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, 4-butyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4-Butylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8021856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-butylaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.889 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 4-Butylaniline?
A1: this compound has the molecular formula C10H15N and a molecular weight of 149.24 g/mol.
Q2: Are there any spectroscopic data available for this compound?
A2: Yes, several studies have characterized this compound using techniques like UV-Vis, IR, and H¹ NMR spectroscopy. [, , ] You can find details on specific spectral features in the referenced studies.
Q3: How does this compound behave in a liquid crystal matrix?
A3: Research shows that this compound can be successfully incorporated into liquid crystal matrices, influencing their alignment and optical properties. [, , , , ] For instance, it's been used in mixtures with nematic liquid crystals like MBBA (N-(4-methoxybenzylidene)-4-butylaniline) to study phase transitions and optical density changes. [, ]
Q4: Can this compound be used in the development of optically responsive materials?
A4: Yes, this compound has shown promise in the creation of optically responsive microfibers. [] When incorporated into polymer matrices, the resulting material exhibits light transmission properties that are sensitive to temperature changes.
Q5: How do structural modifications to this compound impact its properties?
A5: Studies on related compounds suggest that modifications to the butyl chain or the aniline ring can significantly impact their properties, such as their helical twisting power in liquid crystal systems. [, , ] For example, introducing halogen or methyl substituents can alter steric and polarizability factors, influencing their interactions with liquid crystal molecules.
Q6: What is known about the mutagenicity of this compound?
A6: In vivo micronucleus tests on mice suggest that this compound can induce genetic effects in bone marrow cells. [] This led to its classification under Globally Harmonized System of Classification and Labelling of Chemicals Category 2.
Q7: Can this compound be used to recover precious metals?
A7: Yes, this compound-impregnated resins have been successfully used to recover Rhodium(III) from hydrochloric acid solutions. [] Additionally, this compound and 4-hexylaniline can selectively precipitate Rhodium from mixtures containing other platinum group metals. [] This selectivity is attributed to the formation of a stable ion-pair complex between Rhodium, chloride ions, and the anilinium cation.
Q8: Does this compound have any applications in separation science?
A8: Yes, researchers have developed this compound-bonded silica gel for solid-phase extraction of flavone glycosides. [] This material demonstrates high selectivity towards flavone glycosides, attributed to multiple interactions like hydrophobic interactions, π-π interactions, and hydrogen bonding.
Q9: Have there been any computational studies on this compound?
A9: While specific computational studies on this compound might be limited within the provided research, related studies indicate the use of molecular dynamics simulations to investigate the behavior of similar molecules, such as ethanol-hexane mixtures, under microwave irradiation. [] This approach could potentially be extended to understand the non-thermal microwave effects on this compound.
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